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Compound of Interest

Compound Name: Pubchem_57370202
CAS No.: 15710-63-1
Cat. No.: B1173584
Get Quote
. J

Executive Summary & Compound Identity

JNK-IN-11 is a potent, ATP-competitive inhibitor targeting the c-Jun N-terminal kinases (JNK1,
JNK2, and JNK3). It functions by occupying the ATP-binding pocket, forming critical hydrogen
bonds with the kinase "hinge" region (specifically Met-149), thereby preventing the
phosphorylation of downstream substrates like c-Jun.

CRITICAL ADVISORY: Nomenclature in kinase inhibitor literature can be inconsistent. "JNK-IN-
11" has been used to refer to different chemical entities in various academic contexts. This
protocol is calibrated for the commercially available standard defined by CAS 676594-38-0.
Verify the CAS number on your product vial before proceeding.

Physicochemical Profile
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Property Specification

Compound Name JNK-IN-11

CAS Registry Number 676594-38-0

Chemical Formula C12H11NOsS

Molecular Weight 281.35 g/mol

Target JNK1, JNK?, JINKS3 (ICs0: ~2.2 UM, 21.4 uM, 1.8
UM respectively)

Mechanism Type | ATP-Competitive Inhibitor

Solubility (Max) DMSO: = 10 mM (Soluble); Water: Insoluble

Reconstitution Protocol

The hydrophobicity of INK-IN-11 necessitates the use of organic solvents for initial
reconstitution. Water or aqueous buffers should never be used for the master stock solution, as
this will lead to immediate precipitation and inaccurate dosing.

Materials Required[2][3][4]

» Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, 299.9% (Cell Culture Grade).
e Vessels: Amber glass vials or polypropylene microcentrifuge tubes (low-binding preferred).

e Environment: Fume hood (for DMSO handling).

Step-by-Step Dissolution Procedure

o Calculate Volume: Determine the volume of DMSO required to achieve a 10 mM master
stock concentration.

o Formula:
o Example: To dissolve 1 mg (1000 pg) at 10 mM:

» Solvent Addition: Add the calculated volume of anhydrous DMSO directly to the product vial.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Technical Insight: Direct addition to the original vial minimizes loss of compound stuck to

the walls during transfer.
 Dissolution:
o Vortex vigorously for 30-60 seconds.

o If particulates remain, sonicate in a water bath at room temperature (25°C) for 2-5

minutes.

o Visual Check: The solution must be optically clear. Any turbidity indicates incomplete

dissolution.

o Aliquot Generation: Immediately dispense the stock solution into single-use aliquots (e.qg.,
20-50 L) to avoid freeze-thaw cycles.

Workflow Visualization

The following diagram illustrates the critical "Cold Chain" and "Dark Chain" required to maintain

compound integrity.
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Figure 1: Optimal workflow for reconstituting JNK-IN-11 to prevent precipitation and

degradation.

Storage & Stability Guidelines

JNK-IN-11 is chemically stable in solid form but susceptible to hydrolysis and oxidation once in

solution.
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State Condition Stability Duration
) -20°C, Desiccated, Protected
Solid (Powder) ) 2 Years
from Light
-80°C, Sealed, Protected from
DMSO Stock (10 mM) Light 6 Months
g

-20°C, Sealed, Protected from
DMSO Stock (10 mM) Light 1 Month
19

Aqueous Dilution 37°C (Cell Culture Media) < 24 Hours (Prepare Fresh)

Key Causality:

» Hygroscopicity: DMSO is hygroscopic (absorbs water from air). Absorbed water can cause
the hydrophobic inhibitor to precipitate inside the frozen vial over time. Always warm vials to
room temperature before opening to prevent condensation.

o Freeze-Thaw: Repeated temperature shifts cause micro-precipitation. Use the "Single-Use
Aliquot" strategy.

Biological Application Protocol (In Vitro)

To ensure data validity, the final concentration of DMSO in the cell culture assay must be kept
below the toxicity threshold (typically <0.1% or <0.5% depending on cell line sensitivity).

Serial Dilution Strategy (Intermediate Step)

Do not pipette 1 pL of 10 mM stock directly into 10 mL of media; the rapid change in polarity
causes precipitation. Use an Intermediate Dilution.

e Prepare Intermediate Stock (100x):

o Dilute the 10 mM Master Stock into fresh DMSO or culture media (if immediate use) to
create a concentration 100-fold higher than your final assay concentration.

o Example: For a 10 puM final assay concentration, prepare a 1 mM intermediate solution.
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 Final Application:
o Add the Intermediate Stock to the cell culture media at a 1:100 ratio.

o Result: Final DMSO concentration is 1% (if diluted in DMSO) or lower. If 1% DMSO is
toxic, use a 1000x intermediate dilution step to achieve 0.1% DMSO.

Mechanism of Action Context

Understanding the pathway is crucial for designing downstream readouts (e.g., Western Blot
for p-c-Jun).
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Figure 2: JNK Signaling Cascade. JNK-IN-11 acts at the JNK node, preventing the
phosphorylation of c-Jun.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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